Cas no 202477-59-6 ((2S,4R)-1-(tert-Butoxycarbonyl)-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-(tert-Butoxycarbonyl)-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylic acid
• CAS No: 202477-59-6
• MF: C₁₁H₁₉NO₇S
• MW: 309.336062669754
• CID: 241060
• PubChem ID: 11381306
• Update Time: 2025-10-18

(2S,4R)-1-(tert-Butoxycarbonyl)-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-(tert-Butoxycarbonyl)-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-methylsulfonyloxypyrrolidine-2-carboxylic acid
• (2S,4R)-1-Boc-4-methanesulfonyloxy-proline
• 1,2-Pyrrolidinedicarboxylicacid, 4-[(methylsulfonyl)oxy]-, 1-(1,1-dimethylethyl) ester, (2S,4R)-
• (2S,4R)-1-(tert-butoxycarbonyl)-4-[(methylsulfonyl)oxy]-2-pyrrolidinecarboxylic acid
• (2S,4R)-4-Methanesulfonyloxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• N-Boc-(2S,4R)-4-mesylproline
• (2S, 4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-methylsulfonyloxypyrrolidine-2-carboxylic acid
• SCHEMBL3382551
• (2S,4R)-1-[(tert-butoxy)carbonyl]-4-(methanesulfonyloxy)pyrrolidine-2-carboxylic acid
• (4R)-1-(tert-Butoxycarbonyl)-4-[(methanesulfonyl)oxy]-L-proline
• (2S,4R)-4-[(methylsulfonyl)oxy]-1,2-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• 1,2-Pyrrolidinedicarboxylic acid, 4-[(methylsulfonyl)oxy]-, 1-(1,1-dimethylethyl) ester, (2S,4R)-
• DTXSID40464182
• MFCD09991611
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylicacid
• 202477-59-6

• MDL： MFCD09991611
• Inchi： 1S/C11H19NO7S/c1-11(2,3)18-10(15)12-6-7(19-20(4,16)17)5-8(12)9(13)14/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m1/s1
• InChI Key： OGGZSVXCHFNXKA-SFYZADRCSA-N
• SMILES： S(C)(=O)(=O)O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 309.08800
• Monoisotopic Mass: 309.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103 ºC (heptane )
• Boiling Point: 500.1°C at 760 mmHg
• Flash Point: 256.3°C
• Refractive Index: 1.528
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),
• PSA: 118.59000
• LogP: 1.44390